Cas no 1281689-76-6 (2-phenyl-N-[4-(1,3,4-thiadiazol-2-ylsulfanyl)phenyl]ethene-1-sulfonamide)

• Product Name: 2-phenyl-N-[4-(1,3,4-thiadiazol-2-ylsulfanyl)phenyl]ethene-1-sulfonamide
• CAS No: 1281689-76-6
• MF: C₁₆H₁₃N₃O₂S₃
• MW: 375.488319158554
• CID: 6567245
• PubChem ID: 53508245
• Update Time: 2025-06-24

2-phenyl-N-[4-(1,3,4-thiadiazol-2-ylsulfanyl)phenyl]ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• NCGC00323258-01
• Z751219372
• AB01319225-02
• 2-phenyl-N-[4-(1,3,4-thiadiazol-2-ylsulfanyl)phenyl]ethene-1-sulfonamide
• 1281689-76-6
• EN300-26595147

• Inchi： 1S/C16H13N3O2S3/c20-24(21,11-10-13-4-2-1-3-5-13)19-14-6-8-15(9-7-14)23-16-18-17-12-22-16/h1-12,19H/b11-10+
• InChI Key： ZYWXRSBAJMCEHY-ZHACJKMWSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC(=CC=1)SC1=NN=CS1)(=O)=O

Computed Properties

• Exact Mass: 375.01699019g/mol
• Monoisotopic Mass: 375.01699019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 2-phenyl-N-[4-(1,3,4-thiadiazol-2-ylsulfanyl)phenyl]ethene-1-sulfonamide

Introduction to 2-phenyl-N-[4-(1,3,4-thiadiazol-2-ylsulfanyl)phenyl]ethene-1-sulfonamide (CAS No. 1281689-76-6)

2-phenyl-N-[4-(1,3,4-thiadiazol-2-ylsulfanyl)phenyl]ethene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1281689-76-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes aromatic rings, heterocyclic systems, and functional groups that contribute to its unique chemical and biological properties.

The molecular structure of 2-phenyl-N-[4-(1,3,4-thiadiazol-2-ylsulfanyl)phenyl]ethene-1-sulfonamide comprises a central ethene sulfonamide moiety linked to a phenyl group and an aromatic ring substituted with a 1,3,4-thiadiazole unit. The presence of the thiadiazole ring is particularly noteworthy, as this heterocycle is widely recognized for its pharmacological significance. Thiadiazole derivatives are known for their diverse biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The sulfanyl group attached to the thiadiazole ring further enhances the compound's potential bioactivity by introducing polarity and reactivity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from thiadiazole scaffolds. This interest stems from the ability of thiadiazole derivatives to interact with various biological targets, making them promising candidates for drug discovery. The specific arrangement of functional groups in 2-phenyl-N-[4-(1,3,4-thiadiazol-2-ylsulfanyl)phenyl]ethene-1-sulfonamide suggests that it may exhibit inhibitory effects on enzymes or receptors involved in pathological processes. For instance, studies have shown that certain thiadiazole-containing compounds can modulate kinases and other signaling proteins critical in cancer progression.

The sulfonamide moiety in the compound's name is another key feature that contributes to its potential biological activity. Sulfonamides are well-documented pharmacophores with a wide range of therapeutic applications. They are known for their ability to act as competitive inhibitors of bacterial dihydropteroate synthase, which is crucial in bacterial folate metabolism. Beyond their antimicrobial properties, sulfonamides have also been explored for their anticonvulsant, antidiabetic, and anti-inflammatory effects. The incorporation of a sulfonamide group into the structure of 2-phenyl-N-[4-(1,3,4-thiadiazol-2-ylsulfanyl)phenyl]ethene-1-sulfonamide may enhance its interaction with biological targets while maintaining solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the thiadiazole and sulfonamide functionalities creates a multifaceted pharmacological profile that could be exploited for treating multiple diseases simultaneously. This concept aligns with the growing trend in medicinal chemistry toward designing polypharmacophoric compounds that target multiple pathways or receptors. Such molecules have the advantage of providing synergistic effects and reducing the likelihood of resistance development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of complex molecules like 2-phenyl-N-[4-(1,3,4-thiadiazol-2-ylsulfanyl)phenyl]ethene-1-sulfonamide with greater accuracy. These tools have been instrumental in identifying promising candidates for further experimental validation. For example, virtual screening studies have identified thiadiazole derivatives as potent inhibitors of Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune diseases. The structural features of our compound suggest that it may also exhibit JAK inhibition properties.

The synthesis of 2-phenyl-N-[4-(1,3,4-thiadiazol-2-ylsulfanyl)phenyl]ethene-1-sulfonamide presents an interesting challenge due to its complex architecture. However, modern synthetic methodologies have made it possible to construct such molecules efficiently and with high purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in assembling the various functional groups present in this compound. The ability to synthesize complex molecules like this one underscores the progress made in synthetic organic chemistry over recent decades.

In conclusion,2-phenyl-N-[4-(1,3,4-thiadiazol-2-ylsulfanyl)phenyl]ethene-1-sulfonamide (CAS No. 1281689-76-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features combining aromatic rings,thiadiazole moieties,and sulfonamide groups make it an attractive molecule for drug discovery efforts aimed at developing novel therapeutic agents with broad biological activity profiles. As research continues to uncover new applications for thiadiazole derivatives,this compound holds significant potential as a lead structure or building block for future drug candidates.